
An In-depth Technical Guide to the Safe
Handling of Glyoxal Trimer Dihydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glyoxal trimer dihydrate

Cat. No.: B1329646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Glyoxal trimer
dihydrate, a chemical used in various research and development applications. Adherence to

the following protocols and precautions is critical for ensuring a safe laboratory environment.

Chemical and Physical Properties
Glyoxal trimer dihydrate is a white crystalline powder.[1][2] It is composed of three glyoxal

molecules and two water molecules in a stable configuration.[3] While it is soluble in water, its

free form, glyoxal, is unstable and not commercially available.[3]

Table 1: Physical and Chemical Properties of Glyoxal Trimer Dihydrate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1329646?utm_src=pdf-interest
https://www.benchchem.com/product/b1329646?utm_src=pdf-body
https://www.benchchem.com/product/b1329646?utm_src=pdf-body
https://www.benchchem.com/product/b1329646?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Glyoxal-trimer-dihydrate
https://cameochemicals.noaa.gov/chemical/20440
https://datasheets.scbt.com/sc-252862.pdf
https://datasheets.scbt.com/sc-252862.pdf
https://www.benchchem.com/product/b1329646?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 4405-13-4[4][5]

Molecular Formula C₆H₁₀O₈[1][5]

Molecular Weight 210.14 g/mol [1][5]

Appearance White powder[1][2]

Solubility
Insoluble in water (less than 1 mg/mL at 70°F)

[1][2]

Stability Considered stable under normal conditions.[3]

Hazard Identification and Toxicological Profile
Glyoxal trimer dihydrate is classified as a hazardous substance.[3] It is irritating to the eyes,

respiratory system, and skin and may cause sensitization by skin contact.[4]

Table 2: GHS Hazard Classifications

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[4]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[4]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation[4]

Toxicological Summary:

The primary routes of occupational exposure are inhalation of aerosols and dermal absorption.

[3] While not classified as harmful by ingestion, it is a potent skin irritant and sensitizer.[3]

Inhalation can cause respiratory irritation, and long-term exposure to high dust concentrations

may lead to lung function changes.[3]
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Glyoxal is genotoxic in vitro, inducing DNA adducts, mutations, and chromosomal aberrations.

[3] In vivo, genotoxic activity has been observed at the site of application.[3]

The body detoxifies glyoxal through the glyoxalase system, which converts it to the less

reactive glycolate.[3] Glyoxal can react with proteins and DNA, leading to the formation of

Advanced Glycation End-products (AGEs), which can alter protein function and contribute to

cellular damage.[6][7][8] This process is implicated in oxidative stress and various pathological

conditions.[9][10]

Signaling Pathway for Glyoxal-Induced Cellular Damage
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Start: Handling
Glyoxal Trimer Dihydrate

Assess Task:
- Weighing powder?
- Preparing solution?
- Handling solution?

Handling Powder?

Handling Solution?

No
Local Exhaust

Ventilation Required

Yes

Wear Chemical
Resistant Gloves

Yes

Proceed with Task

No

Consider Respirator

Wear Safety Goggles

Wear Lab Coat/
Overalls
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Chemical Spill Occurs

Assess Spill:
- Minor or Major?

- Immediate Danger?

Major Spill?

Evacuate Area &
Alert Emergency

Responders

Yes

Minor Spill

No

Secure the Area

End of Procedure

Don Appropriate PPE

Contain the Spill
(use absorbent material)

Clean Up Spill
(work from outside in)

Dispose of Waste
(follow regulations)

Decontaminate Area
and Equipment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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